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Compound of Interest

Compound Name: 2-Chloro-1-cyclooctylethanone
CAS No.: 145798-64-7
Cat. No.: B114630
. J

This guide outlines the proper disposal and handling procedures for 2-Chloro-1-
cyclooctylethanone. As a specialized

-chloroketone, this compound presents dual hazards: it is a potent alkylating agent and a likely
lachrymator (tear-inducing agent).

The protocols below prioritize containment and chemical deactivation to prevent exposure and
environmental contamination.

Chemical Profile & Hazard Identification

Before disposal, you must validate the waste stream against the chemical's reactivity profile.
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Property Description

Chemical Name 2-Chloro-1-cyclooctylethanone

Functional Class -Haloketone (Alkylating Agent)

Corrosive (Skin/Eyes), Lachrymator, Acute

Primary Hazards . .
Toxicity (Oral/Inhalation).[1]

Highly electrophilic; reacts violently with strong

Reactivit
Y nucleophiles (amines, thiols) and bases.

Stable under recommended storage (

Stability
), but degrades in light/moisture to release HCI.

Critical Warning: As an

-haloketone, this compound can permanently alkylate DNA and proteins. It must be

treated as a potential mutagen.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard lab coats alone. This compound can penetrate standard nitrile gloves

over time.

o Respiratory: NIOSH-approved full-face respirator with organic vapor/acid gas cartridges
(OVIAG) if working outside a fume hood (e.qg., spill cleanup).

e Hands: Double-gloving required.
o Inner: Nitrile (4 mil).

o Quter: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.
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e Body: Chemical-resistant apron over a buttoned lab coat.
o Eyes: Chemical splash goggles (Face shield recommended if pouring large volumes).

Disposal Procedures

Choose the procedure based on the state of the waste (Pure Substance vs. Dilute Solution).

Scenario A: Routine Disposal (Dilute Solutions/Reaction
Mixtures)

For reaction mixtures containing <5% active compound in organic solvent.

Segregation: Collect in a designated Halogenated Organic Waste container.

o Compatibility Check: Ensure the waste container does not contain strong alkalis, amines, or
oxidizers (e.g., nitric acid), as this may trigger exothermic polymerization or gas evolution.

o Labeling: Tag the container explicitly:
o Contains: "2-Chloro-1-cyclooctylethanone, Halogenated Solvents"
o Hazard Checkbox: Toxic, Corrosive.[2][3][4][5]

o Storage: Cap tightly. Store in a secondary containment tray in a cool, ventilated waste
accumulation area until pickup.

Scenario B: Quenching & Deactivation (Pure
Substance/High Conc.)

Recommended for expired reagents or concentrated residues to degrade the alkylating
"warhead" before disposal.

Principle: Convert the electrophilic

-chloroketone into a non-volatile, less toxic sulfide adduct using sodium thiosulfate.

Protocol:
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e Preparation: Dissolve the 2-Chloro-1-cyclooctylethanone in a minimal amount of acetone
or ethanol.

e Quenching Solution: Prepare a 10% aqueous solution of Sodium Thiosulfate (

) or Sodium Bisulfite.

» Reaction:
o Slowly add the thiosulfate solution to the ketone solution with stirring.
o Ratio: Use at least 2 molar equivalents of thiosulfate per mole of ketone.
o Observation: The solution may warm slightly (mild exotherm).

e Incubation: Stir at room temperature for 12 hours.

 Verification: Check pH. If acidic (due to HCI generation), neutralize carefully with sodium
bicarbonate to pH 7.

e Final Disposal: The resulting mixture is now a non-lachrymatory organic/aqueous waste.
Dispose of as Halogenated Solvent Waste (due to the acetone/ethanol and organic
byproduct).

Emergency Spill Response

Immediate Action: Evacuate the immediate area if vapors are detected.
« |solate: Close lab doors. Post "Do Not Enter” signage.

e Suit Up: Don full PPE including respirator.[4]

e Contain: Surround the spill with absorbent pillows or socks.

e Absorb:

o Cover the liquid with vermiculite, dry sand, or a commercial Solvent Adsorbent.
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o Do NOT use paper towels (increases surface area for evaporation of lachrymatory
vapors).

o Clean: Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste - Debris
contaminated with Alpha-Chloroketone".

o Decontaminate Surface: Scrub the area with a dilute surfactant solution, followed by water.

Decision Logic for Handling

The following diagram illustrates the decision-making process for safe disposal.
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Figure 1: Decision tree for the safe segregation and treatment of alpha-chloroketone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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